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Compound of Interest

4-(4-Bromo-2-
Compound Name:
methylphenyl)morpholine

Cat. No.: B568920

An In-depth Technical Guide to 4-(4-bromo-2-
methylphenyl)morpholine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and available data for the chemical compound 4-(4-bromo-2-methylphenyl)morpholine. Due
to the nature of this compound as a specialized research chemical, some physicochemical and
biological data are not extensively published. In such instances, information from closely
related analogs is provided for comparative purposes.

Molecular Structure and Identification

4-(4-bromo-2-methylphenyl)morpholine is a substituted aromatic morpholine derivative. The
core structure consists of a morpholine ring attached via its nitrogen atom to a phenyl ring. The
phenyl group is further substituted with a bromine atom at the para-position (position 4) and a
methyl group at the ortho-position (position 2) relative to the morpholine substituent.

Molecular Formula: C11H14BrNO
Canonical SMILES: CC1=C(C=CC(=C1)Br)N2CCOCcC2

InChl: InChIl=1S/C11H14BrNO/c1-9-8-10(12)2-3-11(9)13-4-6-14-7-5-13/h2-3,8H,4-7H2,1H3
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Below is a diagram illustrating the two-dimensional chemical structure of 4-(4-bromo-2-
methylphenyl)morpholine.
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e To cite this document: BenchChem. [4-(4-bromo-2-methylphenyl)morpholine molecular
structure and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568920#4-4-bromo-2-methylphenyl-morpholine-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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